Cas no 35142-05-3 (aristolic acid)

• Product Name: aristolic acid
• CAS No: 35142-05-3
• MF: C₁₇H₁₂O₅
• MW: 296.274185180664
• CID: 919947
• PubChem ID: 119465
• Update Time: 2025-04-19

aristolic acid Chemical and Physical Properties

Names and Identifiers

• aristolic acid
• 8-methoxynaphtho[2,1-g][1,3]benzodioxole-5-carboxylic acid
• 8-Methoxyphenanthro[3,4-d][1,3]dioxole-5-carboxylic acid
• LS-102936
• CHEMBL486801
• CCRIS 1546
• Q27236906
• 35142-05-3
• SCHEMBL9871957
• WNMKOPJJPJHXJX-UHFFFAOYSA-N
• 1-carboxy-3,4-methylenedioxy-8-methoxyphenanthrene
• BRN 5979107
• DTXSID20956590
• Phenanthro(3,4-d)-1,3-dioxole-5-carboxylic acid, 8-methoxy-
• 8-Methoxy-phenanthro[3,4-d][1,3]dioxole-5-carboxylic acid
• 8-Methoxyphenanthro(3,4-d)-1,3-dioxole-5-carboxylic acid
• 0KM5VL3A48
• 8-Methoxy-2H-phenanthro[3,4-d][1,3]dioxole-5-carboxylic acid
• UNII-0KM5VL3A48

• Inchi： 1S/C17H12O5/c1-20-13-4-2-3-10-9(13)5-6-11-12(17(18)19)7-14-16(15(10)11)22-8-21-14/h2-7H,8H2,1H3,(H,18,19)
• InChI Key： WNMKOPJJPJHXJX-UHFFFAOYSA-N
• SMILES： O1COC2=CC(C(=O)O)=C3C=CC4C(=CC=CC=4C3=C12)OC

Computed Properties

• Exact Mass: 296.06846
• Monoisotopic Mass: 296.068473
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65
• XLogP3: 3.7

Experimental Properties

• Density: 1.2237 (rough estimate)
• Melting Point: 292°C
• Boiling Point: 357.88°C (rough estimate)
• Flash Point: 210.3°C
• Refractive Index: 1.6200 (estimate)
• PSA: 64.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives